3,4-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H29F2N3O/c1-28-11-5-6-17-14-18(8-10-22(17)28)23(29-12-3-2-4-13-29)16-27-24(30)19-7-9-20(25)21(26)15-19/h7-10,14-15,23H,2-6,11-13,16H2,1H3,(H,27,30)
• InChI Key: UWICHHJQGITPRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=C(C=C3)F)F)N4CCCCC4
• Molecular Formula: C24H29F2N3O
• Molecular Weight: 413.5 g/mol

Description

3,4-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H29F2N3O and its molecular weight is 413.513. The purity is usually 95%.
BenchChem offers high-quality 3,4-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

Compounds related to the query have been studied for their synthesis and antibacterial activities. For instance, derivatives of quinolines with fluoro and piperazine substitutions demonstrated good antibacterial properties. These findings suggest that compounds with similar structures could be explored for their potential antibacterial applications (Sheu et al., 1998).

Anti-acetylcholinesterase Activity

Piperidine derivatives, including those related to the chemical structure , have been synthesized and evaluated for their anti-acetylcholinesterase activity. Such compounds have shown significant potential in the treatment of conditions like Alzheimer's disease by enhancing acetylcholine levels in the brain (Sugimoto et al., 1990).

Photophysical Properties and Electron Transfer

Studies have also focused on the luminescent properties and photo-induced electron transfer of compounds with naphthalimide and piperazine components. These compounds exhibit interesting photophysical behaviors that could be leveraged in the development of fluorescent probes or materials (Gan et al., 2003).

Histamine H3 Receptor Antagonists

Benzamide derivatives with piperidine substitutions have been investigated for their potential as histamine H3 receptor antagonists. Such compounds could have applications in the treatment of neurological disorders (Nirogi et al., 2016).

Polymerizable Visible Light Initiators

Naphthalimide derivatives with piperazine substituents have been designed as one-component visible light initiators for photopolymerization. Their performance in polymerization processes highlights their potential in materials science (Yang et al., 2018).